5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 2-methyl-5-phenylmethoxy-2,3-dihydro-1-benzofuran-6-carbaldehyde
• InChI: InChI=1S/C17H16O3/c1-12-7-14-8-16(15(10-18)9-17(14)20-12)19-11-13-5-3-2-4-6-13/h2-6,8-10,12H,7,11H2,1H3
• InChI Key: JPGITPONTOQBKW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC(=C(C=C2O1)C=O)OCC3=CC=CC=C3

Description

Chemical Characteristics 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde ( 885532-25-2) is an organic compound with the molecular formula C 17 H 16 O 3 and a molecular weight of 268.31 g/mol . It is a derivative of the benzofuran scaffold, a fused bicyclic structure consisting of benzene and furan rings that is of significant interest in medicinal chemistry . Research Applications and Value This compound serves as a versatile synthetic intermediate, particularly in the development of novel bioactive molecules. Its structure combines a benzyloxy group and an aldehyde functional group, the latter of which is a reactive handle for further chemical modifications via condensation or nucleophilic addition reactions. This makes it a valuable building block for constructing more complex chemical entities for biological screening . Research into benzofuran derivatives has revealed their potential as anticancer agents . Studies on the structure-activity relationship (SAR) of benzofurans indicate that introducing specific substituents can greatly enhance cytotoxic activity and selectivity against cancer cell lines . For instance, the incorporation of halogen atoms and specific ring systems has been shown to be a promising strategy for developing potent therapies with potentially fewer side effects than conventional treatments . As such, this compound provides researchers with a key starting material for the synthesis and exploration of new compounds in oncology and drug discovery programs. Handling and Usage This product is intended for research purposes only and is not for diagnostic, therapeutic, or human use. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle the compound with appropriate personal protective equipment in a well-ventilated laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde can be achieved through several synthetic routes. One common method involves the condensation of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde with benzyl alcohol in the presence of an acid catalyst. The reaction typically proceeds under reflux conditions, and the product is purified by recrystallization or column chromatography.

Another approach involves the use of Suzuki–Miyaura coupling reactions, where a boronic ester is reacted with a halogenated benzofuran derivative in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired scale of production, cost, and environmental considerations. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, is crucial to achieve high efficiency and yield in industrial settings.

Chemical Reactions Analysis

Types of Reactions

5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed

Oxidation: 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid

Reduction: 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-methanol

Substitution: Various substituted benzofuran derivatives depending on the nucleophile used

Scientific Research Applications

Unfortunately, the provided search results do not offer comprehensive information specifically on the applications of "5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde." However, the search results do provide some context and related information that can be pieced together.

Basic Information

• Chemical Structure and Formula 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde has the molecular formula $C_{17}H_{16}O_3$ and a molecular weight of 268.31 .
• Related Compounds This compound is a derivative of dihydrobenzofuran-carbaldehyde, and it is related to chromane derivatives . These compounds have been investigated as inhibitors of salicylate synthase from M. tuberculosis .

Potential Applications and Research Areas

• Synthesis of Chromane Derivatives : Research has used 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde in the synthesis of chromane derivatives . These derivatives are of interest as inhibitors of salicylate synthase in M. tuberculosis .
• Protecting Group Chemistry : The benzyloxy group can be removed using reagents like BCl3, which suggests its utility in protecting group strategies in organic synthesis .
• Antimicrobial Activity : Pyrazole derivatives, which can be structurally related, have shown antibacterial and antifungal activities .

Mechanism of Action

The mechanism of action of 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde involves its interaction with specific molecular targets and pathways. The benzyloxy group and the aldehyde moiety play crucial roles in its reactivity and binding affinity. The compound may exert its effects through the modulation of enzyme activity, receptor binding, or interaction with cellular components .

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogues

Compound Name (CAS No.)	Substituent at Position 5	Core Structure	Functional Group at Position 6/2	Structural Similarity Score	Reference
5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde	Benzyloxy	2,3-Dihydrobenzofuran	Carbaldehyde (C6)	N/A	N/A
5-Methoxy-2,3-dihydrobenzofuran-2-carboxylic acid (51939-71-0)	Methoxy	2,3-Dihydrobenzofuran	Carboxylic acid (C2)	0.95
6-Methoxychroman-2-carboxylic acid (69999-15-1)	Methoxy	Chroman	Carboxylic acid (C2)	0.95
5-Hydroxybenzofuran-2-carboxylic acid (56172-36-2)	Hydroxy	Benzofuran	Carboxylic acid (C2)	0.85

Key Observations:

Methoxy and hydroxy substituents (e.g., 51939-71-0, 56172-36-2) improve hydrogen-bonding capacity, favoring crystallinity and solubility in polar solvents .

Core Structure Differences :

• The 2,3-dihydrobenzofuran core in the target compound introduces partial saturation, reducing aromaticity and increasing conformational flexibility compared to fully aromatic benzofurans (e.g., 56172-36-2) .
• Chroman-based analogues (e.g., 69999-15-1) feature a saturated pyran ring, further altering electronic properties and steric profiles .

Functional Group Reactivity :

• The carbaldehyde group in the target compound is highly reactive, enabling nucleophilic additions (e.g., forming hydrazones or oximes), unlike carboxylic acid derivatives (e.g., 51939-71-0), which are better suited for salt formation or esterification .

Q & A

Q. What synthetic strategies are commonly employed to synthesize 5-(Benzyloxy)-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, and how do reaction parameters influence product purity?

The synthesis typically involves multi-step reactions, including benzylation, cyclization, and oxidation. For example, benzyloxy groups can be introduced via nucleophilic substitution using benzyl halides under basic conditions (e.g., NaH in THF) . Cyclization of intermediates into the dihydrobenzofuran core often employs acid catalysis or thermal conditions. Key factors affecting purity include:

• Reagent stoichiometry : Excess benzylating agents may lead to byproducts.
• Temperature control : Overheating during cyclization can degrade sensitive aldehyde groups.
• Workup procedures : Column chromatography (silica gel, ethyl acetate/hexane gradients) is critical for isolating the aldehyde product from unreacted precursors .

Q. Which spectroscopic and chromatographic methods are optimal for characterizing this compound?

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR are essential for confirming the benzyloxy group (δ ~4.9–5.1 ppm for OCH$_2$Ph), the dihydrobenzofuran methyl group (δ ~1.4–1.6 ppm), and the aldehyde proton (δ ~9.8–10.1 ppm) .
• Mass spectrometry : High-resolution ESI-MS or EI-MS can verify the molecular ion ([M+H]$^+$) and fragmentation patterns.
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity, especially for oxidation-sensitive aldehydes .

Advanced Research Questions

Q. How can crystallographic data resolve structural ambiguities in derivatives of this compound?

Single-crystal X-ray diffraction (SC-XRD) provides unambiguous confirmation of the dihydrobenzofuran ring conformation and substituent orientations. For example:

• SHELX refinement : The SHELXL program is widely used to refine crystallographic models, particularly for small molecules. It accounts for anisotropic displacement parameters and validates hydrogen bonding or π-π stacking interactions .
• Data contradiction : Discrepancies in bond lengths or angles between computational (DFT) and experimental (SC-XRD) data may arise from crystal packing effects, which require careful analysis using software like Olex2 or Mercury .

Q. What strategies mitigate competing side reactions during the synthesis of benzofuran derivatives with electron-withdrawing groups?

The aldehyde group’s electrophilicity can trigger undesired aldol condensation or oxidation. Mitigation approaches include:

• Protecting groups : Temporary protection of the aldehyde (e.g., acetal formation) during benzylation or cyclization steps .
• Low-temperature reactions : Conducting oxidations (e.g., Swern or PCC-mediated) below 0°C minimizes overoxidation to carboxylic acids .
• Catalytic additives : Using radical inhibitors (e.g., BHT) prevents polymerization of benzofuran intermediates .

Q. How can researchers validate the biological activity of this compound against conflicting in vitro/in vivo data?

• Dose-response assays : Repetition under standardized conditions (e.g., fixed pH, temperature) reduces variability in IC$_{50}$ values.
• Metabolic stability studies : LC-MS/MS analysis of plasma samples identifies degradation products that may explain reduced in vivo efficacy .
• Structural analogs : Comparing activity across derivatives (e.g., methyl vs. benzyl substitutions) isolates pharmacophore contributions .

Q. What computational tools predict the reactivity of the aldehyde group in further functionalization?

• DFT calculations : Gaussian or ORCA software models transition states for nucleophilic additions (e.g., Grignard reactions) and predicts regioselectivity.
• Molecular docking : AutoDock Vina evaluates steric hindrance around the aldehyde in enzyme-binding pockets, guiding derivatization for target specificity .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported 1H^1H1H NMR chemical shifts for this compound?

• Solvent effects : Compare data acquired in the same solvent (e.g., CDCl$_3$ vs. DMSO-d$_6$ shifts aldehyde protons upfield).
• Dynamic processes : Variable-temperature NMR can detect rotameric equilibria in the benzyloxy group, which broaden or split peaks .
• Impurity interference : Re-examining integration ratios or using 2D NMR (COSY, HSQC) confirms assignments .

Q. What experimental controls ensure reproducibility in catalytic asymmetric syntheses of this compound?

• Chiral HPLC : Validates enantiomeric excess (ee) using columns like Chiralpak IA/IB.
• Catalyst screening : Testing multiple chiral ligands (e.g., BINOL-derived phosphoric acids) identifies optimal stereoselectivity .
• In situ monitoring : ReactIR tracks reaction progress and detects intermediate racemization .

Methodological Tables

Q. Table 1. Key Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield/Purity
Benzylation Temp.	0–25°C	Prevents aldehyde oxidation
Cyclization Time	4–6 h (reflux)	Balances ring formation vs. degradation
Oxidation Agent	PCC (over CrO$_3$)	Higher selectivity for aldehyde

Q. Table 2. Analytical Data Validation Workflow

Technique	Critical Checks
SC-XRD	R-factor < 0.05, residual density < 1 eÅ$^{-3}$
HR-MS	Δ mass error < 2 ppm
$^{13}C$ NMR	DEPT-135 confirms CH/CH$_2$/CH$_3$ groups